2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C15H18N2O2/c1-9-5-6-13(7-10(9)2)16-15(18)8-14-11(3)17-19-12(14)4/h5-7H,8H2,1-4H3,(H,16,18)
• InChI Key: OLTSIPOBMJJZFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=C(ON=C2C)C)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide, also known as DMOAA, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide is not fully understood, but it is believed to work by binding to specific receptors in cells and altering their function. This can lead to changes in cellular signaling pathways and ultimately affect cellular function.
Biochemical and Physiological Effects:
2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide in lab experiments is its ability to selectively bind to specific receptors, making it useful for studying cellular signaling pathways. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide, including exploring its potential as a therapeutic agent for various diseases, investigating its mechanisms of action, and developing new synthetic methods for producing 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide and related compounds. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide and its potential applications in various fields.
In conclusion, 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide is a promising compound that has shown potential in various scientific research applications. Its unique properties make it a valuable tool for studying cellular signaling pathways and exploring its potential as a therapeutic agent for various diseases. Further research is needed to fully understand the mechanisms of action and potential applications of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide.

Synthesis Methods

The synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide involves a multi-step process that includes the reaction of 3,5-dimethyl-1,2-oxazole with 3,4-dimethylphenylacetic acid to form the intermediate 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide. This intermediate is then converted to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide through a series of reactions, including hydrogenation and acetylation.

Scientific Research Applications

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(3,4-dimethylphenyl)acetamide has shown potential in various scientific research applications, including as a fluorescent probe for detecting metal ions, as a catalyst for organic reactions, and as a potential therapeutic agent for various diseases.